Cas no 602-65-3 (1,2,7-Trihydroxyanthraquinone)

1,2,7-Trihydroxyanthraquinone structure
1,2,7-Trihydroxyanthraquinone structure
Product Name:1,2,7-Trihydroxyanthraquinone
CAS No:602-65-3
Molecular Formula:C14H8O5
Molecular Weight:256.21032
CID:82664
PubChem ID:1320

1,2,7-Trihydroxyanthraquinone Properties

Names and Identifiers

    • 1,2,7-Trihydroxyanthraquinone
    • 1,2,7-trihydroxyanthracene-9,10-dione
    • 1,2,7-trihydroxy-9,10-anthracenedione
    • 1,2,7-Trihydroxy-9,10-anthraquinone
    • 1,2,7-Trihydroxy-anthrachinon
    • 1,2,7-trihydroxy-anthraquinone
    • 1,7-Trihydroxyanthraquinone
    • 9,1,2,7-trihydroxy
    • Anthrapurpurin
    • 9, 1,2,7-trihydroxy-
    • Anthraquinone, 1,2,7-trihydroxy-
    • AKOS022507283
    • DTXSID40208947
    • NSC37590
    • NSC 75635
    • CHEBI:37486
    • C.I. 58255
    • SCHEMBL1507679
    • UNII-3DZB1V3N5H
    • 3DZB1V3N5H
    • Q4773857
    • 602-65-3
    • NSC-75635
    • NCIOpen2_004773
    • Anthraquinone,2,7-trihydroxy-
    • NSC-37590
    • 1,7-Trihydroxy-9,10-anthraquinone
    • BDBM50568427
    • CHEMBL4864788
    • 9,10-Anthracenedione, 1,2,7-trihydroxy-
    • FT-0632497
    • NSC75635
    • NSC 37590
    • InChIKey: WNHUAWNEKMITEW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H8O5/c15-6-1-2-7-9(5-6)13(18)11-8(12(7)17)3-4-10(16)14(11)19/h1-5,15-16,19H
    • SMILES: OC1C2=C(C(=O)C3C(C2=O)=CC(O)=CC=3)C=CC=1O

Computed Properties

  • Exact Mass: 256.03700
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 256.037173
  • Heavy Atom Count: 19
  • Complexity: 407
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.4
  • Tautomer Count: 96
  • Surface Charge: 0
  • Topological Polar Surface Area: 94.8

Experimental Properties

  • LogP: 1.57880
  • PSA: 94.83000
  • Refractive Index: 1.4825 (estimate)
  • Boiling Point: 359.45°C (rough estimate)
  • Melting Point: 374°C
  • Flash Point: 247.3°C
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.3683 (rough estimate)

1,2,7-Trihydroxyanthraquinone Related Literature

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